Cas no 2249974-88-5 (Methanesulfonamide, N-(7-bromo-4-chloro-1-methyl-1H-indazol-3-yl)-)

• Product Name: Methanesulfonamide, N-(7-bromo-4-chloro-1-methyl-1H-indazol-3-yl)-
• CAS No: 2249974-88-5
• MF: C₉H₉BrClN₃O₂S
• MW: 338.60865855217
• CID: 5155106
• Update Time: 2025-06-08

Methanesulfonamide, N-(7-bromo-4-chloro-1-methyl-1H-indazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(7-bromo-4-chloro-1-methyl-1H-indazol-3-yl)-
• N-(7-Bromo-4-chloro-1-methyl-1H-indazol-3-yl)methanesulfonamide

• Inchi： 1S/C9H9BrClN3O2S/c1-14-8-5(10)3-4-6(11)7(8)9(12-14)13-17(2,15)16/h3-4H,1-2H3,(H,12,13)
• InChI Key： IMCFAWQUNZCDHB-UHFFFAOYSA-N
• SMILES： CS(NC1C2=C(N(C)N=1)C(Br)=CC=C2Cl)(=O)=O

Additional information on Methanesulfonamide, N-(7-bromo-4-chloro-1-methyl-1H-indazol-3-yl)-

Introduction to Methanesulfonamide, N-(7-bromo-4-chloro-1-methyl-1H-indazol-3-yl) (CAS No. 2249974-88-5)

Methanesulfonamide, N-(7-bromo-4-chloro-1-methyl-1H-indazol-3-yl), identified by its CAS number 2249974-88-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of both bromo and chloro substituents on the indazole ring, along with a methyl group, enhances its structural complexity and influences its interactions with biological targets.

The< strong>N-(7-bromo-4-chloro-1-methyl-1H-indazol-3-yl) moiety in this compound is particularly noteworthy due to its ability to modulate various enzymatic pathways. Recent studies have highlighted the compound's potential in inhibiting specific kinases and other enzymes involved in cancer progression. The bromo and chloro groups, in particular, have been shown to increase the binding affinity of the molecule to its target proteins, making it a promising candidate for further investigation.

In the realm of drug discovery, the< strong>Methanesulfonamide functional group is a key feature that contributes to the compound's pharmacological properties. Methanesulfonamides are known for their ability to act as potent inhibitors of various enzymes and receptors. When combined with the indazole core structure, this functional group enhances the compound's solubility and bioavailability, which are critical factors for its efficacy as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological targets with high accuracy. Molecular docking studies have revealed that< strong>Methanesulfonamide, N-(7-bromo-4-chloro-1-methyl-1H-indazol-3-yl) exhibits strong binding affinity to several kinases implicated in cancer signaling pathways. This finding has opened up new avenues for developing targeted therapies against various forms of cancer.

The synthesis of< strong>Methanesulfonamide, N-(7-bromo-4-chloro-1-methyl-1H-indazol-3-yl) involves a multi-step process that requires precise control over reaction conditions. The indazole core is first functionalized with bromine and chlorine atoms at specific positions, followed by the introduction of the methanesulfonamide group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity of the final product.

One of the most compelling aspects of this compound is its potential application in developing treatments for resistant cancers. Studies have shown that< strong>Methanesulfonamide derivatives, including our compound, can overcome drug resistance by targeting multiple pathways simultaneously. This multi-target approach has been demonstrated to be more effective than traditional single-target therapies, providing hope for patients who have limited treatment options.

The pharmacokinetic properties of< strong>Methanesulfonamide, N-(7-bromo-4-chloro-1-methyl-1H-indazol-3-yl) are also of great interest. Preclinical studies have indicated that the compound exhibits favorable pharmacokinetic profiles, including reasonable absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings suggest that the compound could be well-tolerated in humans if further developed into a drug.

In conclusion, Methanesulfonamide, N-(7-bromo-4-chloro-1-methyl-1H-indazol-3-yl) (CAS No. 2249974-88-5) is a promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of biological pathways continues to expand, compounds like this one will play a crucial role in developing innovative therapies for various diseases.